Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Chemical & Pharmacological Profile of RTI-111

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RTI-111-d3
Cat. No.: S1816262

The table below summarizes the core technical information available for RTI-111 (Dichloropane) and its

deuterated form, RTI-111-d3.

Property Description

Common RTI-111, Dichloropane [1] [2]

Name

Systematic Methyl (1R,2S,3S,5S)-3-(3,4-dichlorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate
Name [1]

Deuterated RTI-4229-111-d3; the methyl group on the nitrogen atom of the tropane ring is

Form replaced by a trideuteromethyl group (-CDs) [3]

| Molecular Formula | RTI-111: C15H17CI2NO2 [1] RTI-111-d3: C16H20CIsNO:2 (likely as a hydrochloride
salt) [3] | | Molecular Weight | RTI-111: 314.21 g'mol™' [1] RTI-111-d3: 364.6945 g-mol~! [3] | |
Pharmacological Action | Serotonin—Norepinephrine—Dopamine Reuptake Inhibitor (SNDRI) [1] [2] | |
ICso Values (Monoamine Transporter Binding) | + Dopamine Transporter (DAT): 0.79 nM [1] [2] -
Norepinephrine Transporter (NET): 18 nM [1] [2] ¢ Serotonin Transporter (SERT): 3.13 nM [1] [2] | |
Key Characteristics | * Higher affinity for DAT than cocaine [2]. * Slower onset and longer duration of
action than cocaine in animal studies [1] [2]. « Lacks local anesthetic properties of cocaine [2]. | | Reported
Research Use | Diagnosis/treatment of drug addiction, depression, anorexia, neurodegenerative diseases (as

a research chemical) [3]. |
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Key Pharmacological Concepts: ICso vs. Ki

Understanding the provided ICso values is crucial for accurate interpretation. These two terms are related but

distinct [4] [5] [6]:

¢ ICso (Half-maximal Inhibitory Concentration): An operational measure of functional potency. It is
the total concentration of an inhibitor required to reduce a specific biological activity (like transporter
function) by half under a given set of experimental conditions. It depends on factors like enzyme and
substrate concentrations [4] [6].

¢ Ki (Inhibition Constant): An intrinsic measure of binding affinity. It describes the dissociation
constant for the binding of an inhibitor to its target, independent of the specific assay conditions [4].

For RTI-111, the low ICso value of 0.79 nM at the Dopamine Transporter (DAT) indicates very high
functional potency, though its exact binding affinity (Ki) may differ [5].

Dopamine Transporter Sighaling & Research Context

RTI-111 acts by blocking the dopamine transporter (DAT), which is a primary mechanism in the reward

pathway. The following diagram illustrates the basic signaling cascade that RTI-111 influences.
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RTI-111 inhibits dopamine reuptake, increasing synaptic dopamine and amplifying downstream signaling.

RTI-111-d3, the deuterated form, is typically used as an internal standard in advanced analytical
techniques like liquid chromatography-mass spectrometry (LC-MS). Deuterium, a stable isotope of
hydrogen, alters the compound's mass without significantly changing its chemical structure. This allows
researchers to accurately quantify the non-deuterated RTI-111 in complex biological samples (like plasma or
brain tissue) by using the known amount of RTI-111-d3 as a reference, improving the precision and

reliability of pharmacokinetic and metabolic studies [3].

Significant Information Gaps and Limitations

The available information has several critical limitations for a professional whitepaper:
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e Lack of Detailed Protocols: The search results do not contain the detailed experimental
methodologies you require, such as specific assay conditions for the cited ICso values, radioligand
binding procedures, or in vivo behavioral testing protocols.

¢ Limited Safety & Toxicity Data: There is a notable absence of comprehensive toxicology profiles,
metabolic pathways, or detailed cardiovascular safety data from controlled studies. One source notes
it is a "controlled substance" and "drug of abuse" with potential risks [3] [2].

¢ No Recent Clinical Data: The most recent scientific citation from the search results is from 2005.
There is no information on clinical trials, and its status appears to be as a research chemical rather
than an approved therapeutic [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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